5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile

• IUPAC Name: 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile
• InChI: InChI=1S/C11H13FN2O/c1-8(15)7-14(2)11-4-3-10(12)5-9(11)6-13/h3-5,8,15H,7H2,1-2H3/t8-/m1/s1
• InChI Key: NPVIFWBRCUKRLE-MRVPVSSYSA-N
• Canonical SMILES: CC(CN(C)C1=C(C=C(C=C1)F)C#N)O
• Isomeric SMILES: C[C@H](CN(C)C1=C(C=C(C=C1)F)C#N)O
• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol

Description

5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile, also known as FMeNER-DMeQ, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of N-substituted 2-aminoquinolines and has shown promising results in various research applications.

Mechanism of Action

The mechanism of action of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile is not fully understood, but it is believed to involve the inhibition of lysosomal function. This inhibition leads to the accumulation of lysosomal contents, which can induce apoptosis in cancer cells. In addition, 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound induces apoptosis by inhibiting lysosomal function and causing the accumulation of lysosomal contents. In addition, 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile is its fluorescent properties, which make it an ideal probe for imaging of lysosomes in live cells. In addition, this compound has shown promising results in cancer and neurodegenerative disease research. However, there are also limitations to the use of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile in lab experiments. For example, the mechanism of action is not fully understood, and further research is needed to fully elucidate the biochemical and physiological effects of this compound.

Future Directions

There are many potential future directions for research on 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile. One area of interest is the development of new fluorescent probes based on the structure of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile. These probes could be used for imaging of other cellular components, such as mitochondria or the endoplasmic reticulum. Another potential direction is the development of new therapeutic applications for 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile, such as in the treatment of other neurodegenerative diseases or infectious diseases. Finally, further research is needed to fully understand the mechanism of action of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile and its effects on various cellular processes.

Synthesis Methods

The synthesis of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile involves the reaction of 5-fluoro-2-nitrobenzonitrile with (R)-2-chloro-1-(methylamino)propan-2-ol in the presence of a base. This reaction results in the formation of 5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile as a white solid. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

5-fluoro-2-[[(2R)-2-hydroxypropyl]-methylamino]benzonitrile has been studied for its potential use in various scientific research applications. One of the most promising applications is its use as a fluorescent probe for imaging of lysosomes in live cells. This compound has also been studied for its potential use in the treatment of cancer and neurodegenerative diseases such as Alzheimer's and Parkinson's.